Cas no 1417570-01-4 (2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride)

• Product Name: 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride
• CAS No: 1417570-01-4
• MF: C₇H₁₃ClN₄O₃
• MW: 236.656120061874
• MDL: MFCD22421974
• CID: 4699353
• Update Time: 2025-05-22

2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
• 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride

• MDL： MFCD22421974
• Inchi： 1S/C7H12N4O3.ClH/c1-2-14-7-6(11(12)13)5-10(9-7)4-3-8;/h5H,2-4,8H2,1H3;1H
• InChI Key： VZCDOYGZQUHSKL-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C(=CN(CCN)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 98.9

Additional information on 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride

Comprehensive Guide to 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417570-01-4)

2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417570-01-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitropyrazole derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of both ethoxy and nitro functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride is C₇H₁₃N₄O₃·HCl, and it has a molecular weight of approximately 248.66 g/mol. Its unique structure, featuring a pyrazole ring substituted with an ethoxy group and a nitro group, contributes to its distinct chemical properties. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery and agrochemical development.

One of the most frequently asked questions about 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride is its solubility and stability under various conditions. Studies indicate that this compound is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which makes it suitable for laboratory applications. Its stability at room temperature is another advantage, allowing for easy storage and handling.

In recent years, the demand for nitropyrazole derivatives like 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride has increased due to their potential applications in cancer research and antimicrobial agents. The nitro group in the compound is known to interact with biological targets, making it a promising candidate for the development of new therapeutics. Additionally, its role in pesticide formulation has been explored, as it exhibits activity against certain pests.

Another area of interest is the synthesis of 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride. Researchers often inquire about the optimal reaction conditions and yields. The compound can be synthesized through a multi-step process involving the nitration of pyrazole derivatives followed by etherification and amination. The final product is obtained as a hydrochloride salt, which improves its solubility and stability.

The safety profile of 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride is another topic of discussion. While it is not classified as a hazardous substance, proper laboratory precautions should be followed when handling it. This includes wearing protective gloves and eyewear, as well as working in a well-ventilated area. The compound's Material Safety Data Sheet (MSDS) provides detailed information on its handling and storage.

From a market perspective, the global demand for 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride is expected to grow, driven by its applications in pharmaceutical research and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers and industrial clients.

In conclusion, 2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417570-01-4) is a compound of significant scientific and industrial interest. Its unique chemical properties, combined with its potential applications in drug discovery and agrochemicals, make it a valuable asset in the field of synthetic chemistry. As research continues, this compound is likely to play an even greater role in addressing some of the most pressing challenges in healthcare and agriculture.